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Compound of Interest

Compound Name:
4'-Fluorobiphenyl-4-sulfonyl

chloride

Cat. No.: B046693 Get Quote

An In-depth Technical Guide to 4'-Fluorobiphenyl-4-sulfonyl chloride

For researchers, scientists, and professionals in drug development, a comprehensive

understanding of chemical reagents is paramount. This guide provides a detailed overview of

the molecular structure and properties of 4'-Fluorobiphenyl-4-sulfonyl chloride, a key

intermediate in the synthesis of pharmaceuticals and agrochemicals.[1]

Molecular Properties and Structure
4'-Fluorobiphenyl-4-sulfonyl chloride is a versatile compound valued for its reactivity, which

is enhanced by the presence of a fluorine atom and a sulfonyl chloride functional group.[1] This

structure makes it an excellent electrophile for nucleophilic substitution reactions, facilitating the

creation of complex molecules.[1]

Quantitative Molecular Data
The fundamental properties of 4'-Fluorobiphenyl-4-sulfonyl chloride are summarized in the

table below, providing a clear reference for laboratory and research applications.
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Property Value

Molecular Formula C12H8ClFO2S[1][2][3][4][5]

Molecular Weight 270.71 g/mol [1][2][3][4][5][6]

CAS Number 116748-66-4[1][3][4][5][6]

Appearance White powder[1]

Melting Point 80-85 °C[4]

Boiling Point 372.9°C at 760 mmHg[7]

Flash Point 179.3°C[7]

InChI Key CIDMHDJTWVMBIF-UHFFFAOYSA-N[2][4]

SMILES String Fc1ccc(cc1)-c2ccc(cc2)S(Cl)(=O)=O[4]

Molecular Structure Visualization
The two-dimensional structure of 4'-Fluorobiphenyl-4-sulfonyl chloride is depicted in the

following diagram, illustrating the connectivity of the atoms.

Molecular structure of 4'-Fluorobiphenyl-4-sulfonyl chloride.

Applications in Research and Development
4'-Fluorobiphenyl-4-sulfonyl chloride serves as a crucial building block in various scientific

fields.

Pharmaceutical Development: It is a key intermediate in the synthesis of pharmaceuticals,

including anti-cancer agents.[1]

Organic Synthesis: The compound is utilized in the preparation of sulfonamides, which are

important in the production of dyes and agrochemicals.[1]

Material Science: It finds application in creating advanced materials like polymers and

coatings, where it can enhance properties such as thermal stability and chemical resistance.

[1]
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Due to its versatile reactivity and the functional groups it can introduce, this compound is a

valuable tool for chemists and material scientists aiming to develop novel and effective

products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.benchchem.com/product/b046693?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b046693?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

